Cas no 1366460-41-4 ((3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366460-41-4
• MF: C₂₃H₁₉BrN₂O₄
• MW: 467.311965227127
• CID: 5802512
• PubChem ID: 165804792
• Update Time: 2025-08-05

(3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3S)-3-(3-bromopyridin-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1285571
• 1366460-41-4

• Inchi： 1S/C23H19BrN2O4/c24-20-12-25-10-9-18(20)21(11-22(27)28)26-23(29)30-13-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-10,12,19,21H,11,13H2,(H,26,29)(H,27,28)/t21-/m0/s1
• InChI Key： DOJKSQKZTRPQTL-NRFANRHFSA-N
• SMILES： BrC1C=NC=CC=1[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.05282g/mol
• Monoisotopic Mass: 466.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.5Ų

Additional information on (3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366460-41-4)

The compound (3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 1366460-41-4, represents a significant advancement in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups, including a chiral center at the third carbon atom, makes this compound a promising candidate for further exploration in medicinal chemistry.

The structural motif of (3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid incorporates several key pharmacophoric elements that are highly relevant to contemporary drug design strategies. The presence of a brominated pyridine ring at the 3-position serves as an important pharmacological anchor, facilitating interactions with biological targets. Additionally, the incorporation of a fluorenylmethoxycarbonyl (Fmoc) group enhances the stability and solubility of the compound, making it more amenable to synthetic and analytical procedures.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound with greater precision. Studies indicate that the chiral center at the third carbon atom plays a crucial role in determining the biological activity of (3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. This chirality is essential for achieving optimal pharmacokinetic properties, including improved bioavailability and reduced toxicity. The bromopyridine moiety has been shown to interact with various enzymes and receptors, suggesting potential applications in treating a wide range of diseases.

In vitro studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory, anti-cancer, and anti-microbial properties. The fluorenylmethoxycarbonyl group not only contributes to the structural integrity of the molecule but also enhances its ability to cross cell membranes, thereby improving therapeutic efficacy. These findings align with the growing trend in drug development towards molecules that exhibit multiple pharmacological activities simultaneously.

The synthesis of (3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution, have been employed to ensure high enantiomeric purity. These methods not only enhance the yield and efficiency of synthesis but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.

Current research is focused on optimizing the synthetic route to improve scalability and cost-effectiveness. Additionally, efforts are underway to explore novel derivatives of this compound that may exhibit enhanced biological activity or reduced side effects. The use of high-throughput screening technologies has accelerated the identification of promising analogs, providing a rapid pathway to discovering new therapeutic agents.

The potential applications of (3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in biotechnology and materials science, where it could serve as a building block for designing novel materials with specific functionalities. The ability to modulate its properties through structural modifications opens up numerous possibilities for tailored applications.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in sophisticated ways. The development of (3S)-3-(3-bromopyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exemplifies this progress, showcasing how interdisciplinary approaches can lead to innovative solutions in medicine and beyond. By leveraging cutting-edge technologies and methodologies, researchers are paving the way for next-generation therapeutics that offer improved efficacy and safety profiles.